(Z)-5-((3-(3-fluoro-4-methylphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-((tetrahydrofuran-2-yl)methyl)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-5-[[3-(3-fluoro-4-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H22FN3O2S2/c1-16-9-10-17(12-21(16)26)23-18(14-29(27-23)19-6-3-2-4-7-19)13-22-24(30)28(25(32)33-22)15-20-8-5-11-31-20/h2-4,6-7,9-10,12-14,20H,5,8,11,15H2,1H3/b22-13-
• InChI Key: DBRPLEOUUHVMMI-XKZIYDEJSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CC4CCCO4)C5=CC=CC=C5)F
• Isomeric SMILES: CC1=C(C=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CC4CCCO4)C5=CC=CC=C5)F
• Molecular Formula: C25H22FN3O2S2
• Molecular Weight: 479.6 g/mol
• CAS No.: 623936-03-8

Description

(Z)-5-((3-(3-fluoro-4-methylphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-((tetrahydrofuran-2-yl)methyl)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C25H22FN3O2S2 and its molecular weight is 479.59. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Biological Activity

The compound belongs to a class of chemically synthesized compounds that have been studied for their potential in various biological applications. Although the specific compound was not directly found in the literature, research on similar compounds provides insight into the potential applications of this chemical structure. For instance, the synthesis of novel compounds with a thioxothiazolidinone backbone has been explored for anti-inflammatory activities. Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-thioxothiazolidin-3-yl acetamide and found that some exhibited significant anti-inflammatory activity (K. Sunder & Jayapal Maleraju, 2013).

Antimicrobial and Anticancer Properties

Another area of application for thioxothiazolidinone derivatives is in antimicrobial and anticancer research. B'Bhatt and Sharma (2017) developed pyrazole nucleus-containing 2-thioxothiazolidin-4-one derivatives and evaluated their in vitro antibacterial and antifungal activities, demonstrating variable and modest activities against various strains of bacteria and fungi (H. B'Bhatt & S. Sharma, 2017). Furthermore, Chandrappa et al. (2010) investigated novel thioxothiazolidin-4-one derivatives for their in vivo anticancer and antiangiogenic effects, finding that these compounds significantly reduced tumor volume and exhibited strong antiangiogenic effects (S. Chandrappa et al., 2010).

Metal Ion Recognition and Structural Analysis

Compounds with similar structures have also been investigated for their ability to recognize metal ions. Shi et al. (2007) studied 1-(2-benzothiazole)-3-(2-thiophene)-2-pyrazoline derivatives, revealing a strong affinity toward divalent transition metal ions, highlighting the potential for such compounds in sensing or chelation applications (Haibin Shi, S. Ji, & Bing Bian, 2007).